![molecular formula C17H17N5OS B285544 N-(2-methylphenyl)-3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanamide](/img/structure/B285544.png)
N-(2-methylphenyl)-3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-methylphenyl)-3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanamide, also known as MPTP, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is synthesized through a multi-step process and has been shown to have a variety of biochemical and physiological effects.
Mechanism of Action
N-(2-methylphenyl)-3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanamide is metabolized in the body to form MPP+ (1-methyl-4-phenylpyridinium), which is a potent neurotoxin that selectively destroys dopaminergic neurons in the brain. MPP+ is taken up by dopaminergic neurons through the dopamine transporter and accumulates in the mitochondria, where it inhibits complex I of the electron transport chain, leading to oxidative stress and cell death.
Biochemical and Physiological Effects:
This compound has been shown to have a variety of biochemical and physiological effects, including the selective destruction of dopaminergic neurons in the brain, the induction of oxidative stress and inflammation, and the disruption of mitochondrial function. This compound has also been shown to affect other neurotransmitter systems, such as the cholinergic and serotonergic systems.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-methylphenyl)-3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanamide in lab experiments is its selectivity for dopaminergic neurons, which allows for the specific study of the dopaminergic system. However, this compound also has limitations, such as its neurotoxicity and potential for off-target effects. Careful dosage and experimental design are necessary to minimize these limitations.
Future Directions
For the study of N-(2-methylphenyl)-3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanamide include the development of new drugs that target the dopaminergic system and the use of this compound as a tool to study the mechanism of action of these drugs. This compound may also be used to study the role of oxidative stress and inflammation in neurodegenerative diseases and to develop new treatments for these disorders. Finally, this compound may be used to study the effects of environmental toxins on the dopaminergic system and to develop new strategies for preventing or reversing the damage caused by these toxins.
Synthesis Methods
The synthesis of N-(2-methylphenyl)-3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanamide involves several steps, including the reaction of 2-methylphenylamine with thionyl chloride to form 2-chloro-N-(2-methylphenyl)acetamide. This intermediate is then reacted with sodium azide to form 2-azido-N-(2-methylphenyl)acetamide, which is subsequently reacted with phenyl isothiocyanate to form N-(2-methylphenyl)-2-[(phenylthio)methyl]acetamide. Finally, this compound is reacted with 1-phenyl-1H-tetrazole-5-thiol to form this compound.
Scientific Research Applications
N-(2-methylphenyl)-3-[(1-phenyl-1H-tetraazol-5-yl)sulfanyl]propanamide has been studied for its potential applications in a variety of scientific research areas, including neuroscience, pharmacology, and drug development. In neuroscience, this compound has been used to study the dopaminergic system and its role in Parkinson's disease. This compound is also used as a tool to study the mechanism of action of other drugs that affect the dopaminergic system. In pharmacology, this compound has been used to study the pharmacokinetics and pharmacodynamics of drugs that target the dopaminergic system. Finally, this compound has been studied as a potential drug candidate for the treatment of Parkinson's disease and other neurological disorders.
Properties
Molecular Formula |
C17H17N5OS |
---|---|
Molecular Weight |
339.4 g/mol |
IUPAC Name |
N-(2-methylphenyl)-3-(1-phenyltetrazol-5-yl)sulfanylpropanamide |
InChI |
InChI=1S/C17H17N5OS/c1-13-7-5-6-10-15(13)18-16(23)11-12-24-17-19-20-21-22(17)14-8-3-2-4-9-14/h2-10H,11-12H2,1H3,(H,18,23) |
InChI Key |
DWNLUCXZKYAQDM-UHFFFAOYSA-N |
SMILES |
CC1=CC=CC=C1NC(=O)CCSC2=NN=NN2C3=CC=CC=C3 |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CCSC2=NN=NN2C3=CC=CC=C3 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.